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Compound of Interest

Compound Name: Diol-poss

Cat. No.: B1608636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Diol-POSS (Polyhedral Oligomeric Silsesquioxane) reagents, their key properties, and detailed

experimental protocols for their use in the development of advanced materials relevant to drug

development and biomedical applications.

Commercial Availability of Diol-POSS Reagents
The primary commercial supplier of a range of POSS reagents, including diol-functionalized

varieties, is Hybrid Plastics Inc.[1][2] Another potential source for Diol-POSS is EvitaChem.

While a comprehensive list of all commercial suppliers is not readily available, Hybrid Plastics

offers a key product, AL0130 (1,2-Propanediolisobutyl POSS), which serves as a

representative example for this class of compounds.[1][2]

Quantitative Data of a Commercial Diol-POSS
Reagent
To facilitate the selection of appropriate reagents for specific research and development needs,

the following table summarizes the key quantitative data for Hybrid Plastics' AL0130.
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Property Value Reference

Product Code AL0130 [1][2]

Chemical Name 1,2-Propanediolisobutyl POSS [1][2]

Appearance White powder [1]

Formula Weight 949.64 g/mol [1]

Density 1.13 g/cm³ [3]

Refractive Index 1.47 [3]

Solvent Solubility
THF, chloroform, acetone,

hexane
[1]

Solvent Insolubility Acetonitrile [1]

Resin Solubility Polyethers, polyalcohols [1]

CAS Number 480439-49-4 [4]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and

characterization of Diol-POSS, as well as its application in the formulation of polyurethanes

and hydrogels for potential drug delivery applications.

Synthesis of 1,2-Propanediol-Isobutyl-POSS (A
Representative Diol-POSS)
While a specific, detailed protocol for the synthesis of AL0130 from commercial literature is not

publicly available, a general synthetic approach for diol-functionalized POSS involves the

hydrosilylation of a vinyl-functionalized POSS cage followed by the introduction of diol moieties.

The following is a representative protocol based on established organosilicon chemistry.

Materials:

Octavinyl-POSS
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1,2-Propanediol

Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex)

Toluene (anhydrous)

Hexane (anhydrous)

Procedure:

In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, condenser,

and nitrogen inlet, dissolve Octavinyl-POSS in anhydrous toluene.

Add an excess of 1,2-propanediol to the solution.

Add a catalytic amount of Karstedt's catalyst to the reaction mixture.

Heat the reaction mixture to 80-90 °C and stir under a nitrogen atmosphere for 24-48 hours.

Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of the

vinyl proton signals.

Upon completion, cool the reaction mixture to room temperature.

Remove the toluene by rotary evaporation.

Precipitate the product by adding the concentrated solution dropwise to a large volume of

cold hexane.

Collect the white precipitate by filtration and wash with cold hexane.

Dry the product under vacuum to obtain the 1,2-Propanediol-functionalized POSS.

Purification of Diol-POSS by Column Chromatography
For higher purity, the synthesized Diol-POSS can be purified using column chromatography.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1608636?utm_src=pdf-body
https://www.benchchem.com/product/b1608636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Diol-POSS

Silica gel (for column chromatography)

Solvent system (e.g., a gradient of hexane and ethyl acetate)

Procedure:

Prepare a silica gel slurry in the initial, less polar eluent (e.g., hexane).

Pack a chromatography column with the slurry.

Dissolve the crude Diol-POSS in a minimal amount of the eluent.

Load the sample onto the top of the silica gel column.

Elute the column with a solvent gradient, gradually increasing the polarity (e.g., increasing

the percentage of ethyl acetate in hexane).

Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

Combine the fractions containing the pure Diol-POSS.

Remove the solvent by rotary evaporation to yield the purified product.

Characterization of Diol-POSS
The structure and purity of the synthesized Diol-POSS should be confirmed using

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence of protons from the isobutyl groups, the propanediol

moiety, and the absence of vinyl protons.

¹³C NMR: To identify the different carbon environments in the molecule.

²⁹Si NMR: To confirm the T₈ cage structure of the POSS core.
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Fourier-Transform Infrared (FTIR) Spectroscopy:

To identify characteristic vibrational bands, including the Si-O-Si cage vibrations (around

1100 cm⁻¹), C-H stretching of the isobutyl groups (around 2870-2960 cm⁻¹), and the

broad O-H stretching of the diol groups (around 3300 cm⁻¹).

Application in Polyurethane Synthesis
Diol-POSS can be used as a crosslinker or a chain extender in the synthesis of polyurethanes,

imparting enhanced thermal and mechanical properties.

Materials:

Diol-POSS (e.g., AL0130)

A diisocyanate (e.g., isophorone diisocyanate - IPDI)

A polyol (e.g., polytetrahydrofuran - PTHF)

A catalyst (e.g., dibutyltin dilaurate - DBTDL)

Anhydrous solvent (e.g., tetrahydrofuran - THF)

Procedure:

In a moisture-free environment, dissolve the Diol-POSS and the polyol in anhydrous THF in

a three-neck flask.

Slowly add the diisocyanate to the mixture while stirring.

Add a catalytic amount of DBTDL to initiate the polymerization.

Maintain the reaction at a specific temperature (e.g., 60-70 °C) for several hours until the

desired molecular weight is achieved, which can be monitored by the disappearance of the

NCO peak in the FTIR spectrum.

Cast the resulting polyurethane solution into a mold and allow the solvent to evaporate

slowly.
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Cure the resulting film in an oven to complete the crosslinking process.

Preparation of Diol-POSS Containing Hydrogels for Drug
Delivery
Diol-POSS can be incorporated into hydrogel networks to enhance their mechanical strength

and modulate drug release properties.

Materials:

Diol-POSS

A hydrophilic monomer (e.g., 2-hydroxyethyl methacrylate - HEMA)

A crosslinking agent (e.g., ethylene glycol dimethacrylate - EGDMA)

A photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

A model drug

Phosphate-buffered saline (PBS)

Procedure:

Dissolve the Diol-POSS, HEMA, EGDMA, and the model drug in a suitable solvent.

Add the photoinitiator to the solution and mix thoroughly.

Pour the solution into a mold (e.g., between two glass plates with a spacer).

Expose the mold to UV light for a sufficient time to induce photopolymerization and form the

hydrogel.

After polymerization, remove the hydrogel from the mold and wash it extensively with PBS to

remove any unreacted components and non-encapsulated drug.

Visualizations
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Experimental Workflow for Diol-POSS Synthesis and
Purification

Synthesis

Purification

Octavinyl-POSS

Hydrosilylation

1,2-Propanediol Karstedt's Catalyst

Crude Diol-POSS

Column Chromatography

Pure Diol-POSS

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Diol-POSS.

Logical Relationship for Polyurethane Formulation with
Diol-POSS
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Diol-POSS
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Diisocyanate Polyol
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Caption: Components for Diol-POSS-based polyurethane synthesis.

Experimental Workflow for Hydrogel-Based Drug
Release Assay
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Sample Collection at Timepoints
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Caption: Workflow for evaluating drug release from a Diol-POSS hydrogel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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